3-(1-butylpyrrolidin-2-yl)pyridine
Overview
Description
3-(1-Butylpyrrolidin-2-yl)pyridine, also known as 3-Butylpyridine, is an organic compound with a molecular formula of C10H15N. It is a colorless liquid that is slightly soluble in water and has a boiling point of 192 °C. 3-Butylpyridine is a versatile chemical compound that has a wide range of uses in the scientific research field. It has been used in the synthesis of various compounds and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
3-(1-butylpyrrolidin-2-yl)pyridineine has a wide range of applications in scientific research. It is often used as a starting material in the synthesis of various organic compounds. It is also used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, 3-(1-butylpyrrolidin-2-yl)pyridineine is used in the study of various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 3-(1-butylpyrrolidin-2-yl)pyridineine is not fully understood. However, it is believed to act as a nucleophile that is able to react with electrophilic centers in organic molecules. This reaction leads to the formation of new compounds and can be used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds.
Biochemical and Physiological Effects
3-(1-butylpyrrolidin-2-yl)pyridineine has been studied for its biochemical and physiological effects in laboratory experiments. It has been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of drugs. Additionally, 3-(1-butylpyrrolidin-2-yl)pyridineine has been shown to have an inhibitory effect on the activity of enzymes involved in the synthesis of fatty acids.
Advantages and Limitations for Lab Experiments
The use of 3-(1-butylpyrrolidin-2-yl)pyridineine in laboratory experiments has both advantages and limitations. One of the main advantages is that it is a relatively inexpensive compound that is easy to obtain and can be used in a variety of reactions. Additionally, 3-(1-butylpyrrolidin-2-yl)pyridineine is a versatile compound that can be used in the synthesis of various compounds. However, it is important to note that 3-(1-butylpyrrolidin-2-yl)pyridineine is toxic and should be handled with care in the laboratory.
Future Directions
Future research on 3-(1-butylpyrrolidin-2-yl)pyridineine could focus on its use in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. Additionally, further research could be conducted to better understand its biochemical and physiological effects. Finally, research could be conducted to explore the potential for 3-(1-butylpyrrolidin-2-yl)pyridineine to be used in the development of new drugs or treatments for various diseases.
Synthesis Methods
3-(1-butylpyrrolidin-2-yl)pyridineine can be synthesized through a variety of methods. The most common method involves the reaction of 1-butylpyrrolidine with acetic anhydride to form 3-butylpyridine. This method is often used in the production of pharmaceuticals and other organic compounds. Other methods of synthesis include the reaction of 1-butylpyrrolidine with aqueous ammonia and the reaction of 1-butylpyrrolidine with hydrazine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-butylpyrrolidin-2-yl)pyridine involves the reaction of 2-bromo-3-pyridinecarboxaldehyde with 1-butyl-2-pyrrolidinone in the presence of a base to form the desired product.", "Starting Materials": [ "2-bromo-3-pyridinecarboxaldehyde", "1-butyl-2-pyrrolidinone", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 2-bromo-3-pyridinecarboxaldehyde (1.0 equiv) and base (2.0 equiv) in a suitable solvent (e.g. DMF) and stir at room temperature for 30 minutes.", "Step 2: Add 1-butyl-2-pyrrolidinone (1.5 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 4: Purify the product by column chromatography or recrystallization to obtain 3-(1-butylpyrrolidin-2-yl)pyridine as a white solid." ] } | |
CAS RN |
86860-22-2 |
Product Name |
3-(1-butylpyrrolidin-2-yl)pyridine |
Molecular Formula |
C13H20N2 |
Molecular Weight |
204.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
